Cas no 851865-48-0 (1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one)

• Product Name: 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• CAS No: 851865-48-0
• MF: C₁₃H₁₅FN₂OS
• MW: 266.334405183792
• CID: 6086423
• PubChem ID: 4074953
• Update Time: 2025-05-20

1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• 1-(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• 1-Propanone, 1-[2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• SR-01000127462
• 1-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one
• 851865-48-0
• AKOS024588620
• HMS2266H11
• 1-[2-[(4-fluorophenyl)methylthio]-4,5-dihydroimidazol-1-yl]-1-propanone
• cid_4074953
• F0630-0370
• 1-[2-[(4-fluorobenzyl)thio]-2-imidazolin-1-yl]propan-1-one
• MLS000117084
• CHEMBL1526179
• 1-(2-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• SMR000094038
• BDBM44755
• SR-01000127462-1

• Inchi： 1S/C13H15FN2OS/c1-2-12(17)16-8-7-15-13(16)18-9-10-3-5-11(14)6-4-10/h3-6H,2,7-9H2,1H3
• InChI Key： YQOFPHYIDLHGEW-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(=O)CC

Computed Properties

• Exact Mass: 266.08891244g/mol
• Monoisotopic Mass: 266.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 382.8±44.0 °C(Predicted)
• pka: 2.21±0.60(Predicted)

Additional information on 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one

Chemical Compound CAS No 851865-48-0: 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one

The chemical compound with CAS No 851865-48-0, known as 1-(2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a central imidazole ring system, which is partially hydrogenated (4,5-dihydro), indicating its membership in the dihydroimidazole family. The imidazole ring is substituted at position 2 with a (4-fluorophenyl)methylsulfanyl group and at position 1 with a propanone group. This substitution pattern suggests that the molecule may exhibit unique electronic and steric properties, making it a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of sulfur-containing heterocycles like this compound in medicinal chemistry. The presence of the methylsulfanyl group (methylsulfanyl) is particularly interesting, as it can influence the molecule's solubility, stability, and bioavailability. Additionally, the fluorine atom in the aryl group introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the compound in various chemical reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and hydrogenation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study reported the use of microwave-assisted synthesis to accelerate the formation of the imidazole ring system while maintaining high stereochemical control.

The pharmacological properties of this compound have also been a subject of recent investigations. In vitro studies suggest that it exhibits moderate inhibitory activity against certain enzymes relevant to neurodegenerative diseases. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic concentrations.

From an applications perspective, this compound could serve as a lead molecule for developing novel therapeutic agents targeting specific disease pathways. Its structural features make it an ideal candidate for further optimization through medicinal chemistry techniques such as bioisosteric replacement and fragment-based drug design.

In conclusion, CAS No 851865-48-0 represents a valuable addition to the library of heterocyclic compounds with potential applications in drug discovery and chemical synthesis. Continued research into its properties and mechanisms of action will undoubtedly shed more light on its full potential in advancing scientific knowledge and practical applications.